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Compound of Interest

Compound Name: 2-(2-Heptynylthio)-phenol acetate

Cat. No.: B1667558

A comprehensive review of the available scientific literature reveals a significant scarcity of
detailed information regarding the discovery, history, and specific biological activities of 2-(2-
Heptynylthio)-phenol acetate. While basic chemical identifiers are available, in-depth
experimental data, detailed protocols, and a clear history of its development are not present in
the public scientific domain.

This guide presents the limited available information and provides a broader context based on
related chemical classes to offer potential areas of interest for researchers and drug
development professionals.

Chemical Identity

Basic chemical information for 2-(2-Heptynylthio)-phenol acetate has been compiled from
various chemical databases.

Property Value

CAS Number 209125-28-0
Molecular Formula C15H1802S
Molecular Weight 262.37 g/mol

Discovery and History
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There is no readily available information in published scientific literature detailing the discovery
or historical development of 2-(2-Heptynylthio)-phenol acetate. The compound is indexed in
chemical databases, but its origin, synthesis, and initial characterization are not described in
the searched resources.

Biological Activity and Potential Applications

Specific biological data for 2-(2-Heptynylthio)-phenol acetate is largely absent from the
scientific literature. However, the structural motifs present in the molecule—a phenol acetate
and an organosulfur component—are found in compounds with known biological activities.

One source briefly mentions an acetate derivative of a similar compound, referred to as APHS,
in the context of nonsteroidal anti-inflammatory drug (NSAID) research, suggesting a potential
investigation into cyclooxygenase (COX) inhibition pathways.[1] However, no specific data,
such as ICso values or detailed experimental outcomes, are provided.

General Activity of Related Compound Classes

e Organosulfur Compounds: This broad class of compounds, particularly those derived from
natural sources like garlic, are recognized for a variety of biological activities. These include
antioxidant, antibacterial, anticarcinogenic, and anti-inflammatory properties.[2][3][4][5] The
mechanisms often involve the modulation of redox-sensitive signaling pathways and
interaction with various enzymatic systems.[4]

e Phenol Derivatives: Phenolic compounds are well-known for their antioxidant capabilities,
acting as radical scavengers and inhibitors of lipid peroxidation.[2][6] The presence of a
phenol moiety is a common feature in many biologically active molecules, including some
NSAIDs.

Given these general activities, it could be hypothesized that 2-(2-Heptynylthio)-phenol
acetate might exhibit antioxidant or anti-inflammatory properties, but this remains speculative
without direct experimental evidence.

Experimental Protocols

A thorough search for detailed experimental methodologies for the synthesis, purification, or
biological evaluation of 2-(2-Heptynylthio)-phenol acetate did not yield any specific protocols.
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Signaling Pathways and Experimental Workflows

Due to the lack of research on its mechanism of action, no signaling pathways or experimental
workflows can be described or visualized for 2-(2-Heptynylthio)-phenol acetate.

Conclusion

2-(2-Heptynylthio)-phenol acetate is a chemical entity for which there is a notable absence of
in-depth scientific literature. While its basic chemical properties are documented, its discovery,
history, biological functions, and the experimental protocols associated with it remain
uncharacterized in the public domain. The information on related classes of compounds, such
as organosulfur compounds and phenol derivatives, may offer a starting point for future
research, but any potential activities of 2-(2-Heptynylthio)-phenol acetate are purely
speculative at this time. Further research is required to elucidate the synthesis,
characterization, and potential therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenol-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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